Cas no 732291-88-2 (1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• CAS No: 732291-88-2
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• MDL: MFCD04633433
• CID: 1076558
• PubChem ID: 3161253
• Update Time: 2025-10-20

1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic a
• 1-(1,1-dioxidotetrahydrothien-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1-(1,1-dioxothiolan-3-yl)-6-oxo-1,4,5-trihydropyridazine-3-carboxylic acid
• AC1MKPQ1
• AC1Q746X
• BB_SC-5028
• CTK7H3194
• HMS1697E18
• MolPort-000-490-763
• SBB010200
• 1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• AKOS016040078
• DTXSID601122752
• 1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-6-oxo-1,4,5,6-tetrahydro-pyridazine-3-carboxylic acid
• E?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1-(1,1-dioxidotetrahydro-3-thienyl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1,4,5,6-Tetrahydro-6-oxo-1-(tetrahydro-1,1-dioxido-3-thienyl)-3-pyridazinecarboxylic acid
• 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1-(1,1-dioxidetetrahydrothien-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid, AldrichCPR
• MFCD04633433
• F3284-7347
• VS-09715
• 1-(1,1-dioxo-1??-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1-(1,1-dioxo-1
• 1-(1,1-Dioxidetetrahydrothien-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• EN300-07663
• 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylicacid
• FT-0681757
• 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid
• 1-(1,1-dioxothiolan-3-yl)-6-oxo-4,5-dihydropyridazine-3-carboxylic acid
• 732291-88-2
• AKOS000270751
• Z56957507
• VU0608718-1
• CS-0220830
• STK637906
• BBL030278
• G37370

• MDL： MFCD04633433
• Inchi： 1S/C9H12N2O5S/c12-8-2-1-7(9(13)14)10-11(8)6-3-4-17(15,16)5-6/h6H,1-5H2,(H,13,14)
• InChI Key： MFBQOHXMMCTIFD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(CCC(C(=O)O)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 260.04669266g/mol
• Monoisotopic Mass: 260.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 113Ų

1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1-(1,1-dioxo-1λ?-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid

Comprehensive Overview of 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid (CAS No. 732291-88-2)

The compound 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid (CAS No. 732291-88-2) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a thiolane ring with a tetrahydropyridazine core, makes it a subject of interest for drug discovery and development. This article delves into its properties, applications, and recent advancements, aligning with current trends in small molecule therapeutics and medicinal chemistry.

Chemically, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid features a sulfone group (due to the 1,1-dioxo moiety) and a carboxylic acid functionality, which are critical for its reactivity and interaction with biological targets. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given the prevalence of similar structures in FDA-approved drugs. Its CAS No. 732291-88-2 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the hottest topics in chemistry today is the development of targeted therapies, and this compound fits well into this narrative. Its tetrahydropyridazine scaffold is analogous to structures found in drugs treating inflammatory and metabolic disorders. Recent publications have explored its derivatives for anti-diabetic and anti-inflammatory properties, making it a trending subject in PubMed and SciFinder queries. The sulfone group also enhances its metabolic stability, a key consideration in drug design.

From a synthetic perspective, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid can be prepared via multi-step organic reactions, often involving cyclization and oxidation steps. Its purity and yield are critical for research applications, prompting frequent searches for synthesis protocols and analytical methods (e.g., HPLC, NMR). The compound’s solubility in polar solvents like DMSO or water is another frequently asked question, as it impacts biological testing.

In the context of green chemistry, researchers are investigating eco-friendly routes to synthesize this molecule, reducing reliance on hazardous reagents. This aligns with the broader demand for sustainable pharmaceuticals, a major focus at conferences like the ACS Green Chemistry Institute. The carboxylic acid moiety also allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are trending in drug delivery research.

Market-wise, suppliers of CAS No. 732291-88-2 highlight its use in high-throughput screening libraries and structure-activity relationship (SAR) studies. Its price and availability fluctuate based on demand from pharmaceutical companies and research institutions. Patent databases reveal ongoing interest, with recent filings covering its analogs for oncology and autoimmune diseases.

For SEO optimization, this article emphasizes keywords like tetrahydropyridazine derivatives, sulfone-containing compounds, and medicinal chemistry applications, which are highly searched in Google Scholar and Reaxys. The compound’s role in fragment-based drug discovery (FBDD) is another angle, as FBDD gains traction in AI-driven drug design platforms.

In conclusion, 1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid represents a versatile scaffold with untapped potential. Its intersection with drug discovery, sustainability, and emerging diseases ensures its continued relevance in scientific literature and industrial pipelines.